Cas no 2138285-37-5 (2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl-)

• Product Name: 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl-
• CAS No: 2138285-37-5
• MF: C₁₁H₇BrClNO₂
• MW: 300.535781145096
• CID: 5288508
• Update Time: 2025-10-30

2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl-

• Inchi： 1S/C11H7BrClNO2/c1-5-2-10(11(15)16)14-9-4-8(13)7(12)3-6(5)9/h2-4H,1H3,(H,15,16)
• InChI Key： AHVVOZUPSXVIRU-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=C(Cl)C=2)C(C)=CC=1C(O)=O

Additional information on 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl-

Comprehensive Overview of 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- (CAS No. 2138285-37-5)

2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- (CAS No. 2138285-37-5) is a specialized organic compound belonging to the quinoline family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of substituents, including bromo, chloro, and methyl groups, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals often search for quinoline derivatives, halogenated heterocycles, and CAS 2138285-37-5 applications to explore its utility in drug discovery and material science.

The structural complexity of 6-bromo-7-chloro-4-methyl-2-quinolinecarboxylic acid makes it a valuable intermediate in synthetic chemistry. Its halogenated quinoline backbone is particularly relevant in the development of bioactive molecules, as halogen atoms often enhance binding affinity and metabolic stability. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such compounds, with queries like "sustainable synthesis of halogenated quinolines" and "quinoline derivatives in medicinal chemistry" gaining traction in scientific databases.

From a synthetic perspective, CAS 2138285-37-5 is often utilized in cross-coupling reactions and as a building block for pharmaceutical intermediates. Its methyl group at the 4-position and halogen atoms at the 6- and 7-positions offer multiple sites for further functionalization, making it a versatile candidate for structure-activity relationship (SAR) studies. Searches for "quinoline-based inhibitors" and "modified quinoline synthesis" reflect the growing interest in optimizing such scaffolds for targeted therapies.

In addition to its pharmaceutical potential, 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- has applications in agrochemical research, particularly in the design of crop protection agents. The compound’s heterocyclic framework aligns with the structural motifs found in many pesticides and herbicides, driving queries like "quinoline derivatives in agriculture" and "eco-friendly halogenated compounds." Its stability under various environmental conditions also makes it a subject of interest for material scientists exploring functional coatings and advanced polymers.

Analytical characterization of CAS 2138285-37-5 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Researchers frequently search for "analytical methods for quinoline derivatives" to ensure accurate quantification and quality control. The compound’s chromatographic behavior and solubility profile are also critical parameters for industrial-scale production, as reflected in queries like "scaling up quinoline synthesis" and "optimizing halogenated compound purification."

As the demand for tailor-made heterocycles grows, 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- continues to be a focal point for innovation. Its integration into high-throughput screening libraries and combinatorial chemistry platforms underscores its relevance in modern drug development. With increasing interest in personalized medicine and targeted therapies, this compound’s role in kinase inhibitor design and antibacterial agents remains a hot topic, as evidenced by searches for "quinoline-based kinase inhibitors" and "halogenated compounds in infectious disease research."

In conclusion, 2-Quinolinecarboxylic acid, 6-bromo-7-chloro-4-methyl- (CAS No. 2138285-37-5) represents a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility align with current trends in sustainable chemistry and precision medicine, making it a subject of ongoing research and commercial interest. For those exploring quinoline derivatives or halogenated heterocycles, this compound offers a compelling case study in molecular design and application.